Cas no 63238-68-6 (Hypaconine)
Hypaconine structure
Product Name:Hypaconine
CAS No:63238-68-6
MF:C24H39NO8
MW:469.568368196487
CID:1123817
Update Time:2025-04-20
Hypaconine Chemical and Physical Properties
Names and Identifiers
-
- Hypaconine
- (1alpha,6alpha,14alpha,15alpha,16beta)-1,6,16-Trimethoxy-4-(methoxymethyl)-20-methylaconitane-8,13,14,15-tetrol
- 3-Deoxymesaconine
- (1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13S,16S,17R,18R)-6,16,18-Trimethoxy-13-(methoxymethyl)-11-methyl-11-
- D84923
- CID 162343275
-
- Inchi: 1S/C24H39NO8/c1-25-9-21(10-30-2)7-6-12(31-3)23-11-8-22(28)18(26)13(11)24(29,19(27)20(22)33-5)14(17(23)25)15(32-4)16(21)23/h11-20,26-29H,6-10H2,1-5H3
- InChI Key: BQTYHFZQSAKNQU-UHFFFAOYSA-N
- SMILES: OC12C(C(C3(C(C1C(C3)C13C(CCC4(COC)CN(C)C1C2C(C34)OC)OC)O)O)OC)O
Computed Properties
- Exact Mass: 469.26756720 g/mol
- Monoisotopic Mass: 469.26756720 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 830
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 121
- Molecular Weight: 469.6
Experimental Properties
- Color/Form: Powder
- Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Dissolution (35 g/l) (25 º C),
Hypaconine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N1923-1mg |
Hypaconine |
63238-68-6 | ≥99.0% | 1mg |
¥1450 | 2025-04-16 | |
| MedChemExpress | HY-N1923-5mg |
Hypaconine |
63238-68-6 | ≥99.0% | 5mg |
¥2960 | 2025-04-16 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1754-1 mg |
Hypaconine |
63238-68-6 | 1mg |
¥3120.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1754-5 mg |
Hypaconine |
63238-68-6 | 5mg |
¥9295.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1754-10 mg |
Hypaconine |
63238-68-6 | 10mg |
¥13943.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3199-10mg |
Hypaconine |
63238-68-6 | 98% | 10mg |
$420 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3199-5mg |
Hypaconine |
63238-68-6 | 98% | 5mg |
$260 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3199-10mg |
Hypaconine |
63238-68-6 | 98% | 10mg |
$420 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3199-5mg |
Hypaconine |
63238-68-6 | 98% | 5mg |
$260 | 2023-09-19 | |
| ChemScence | CS-0018234-1mg |
Hypaconine |
63238-68-6 | 1mg |
$343.0 | 2022-04-26 |
Hypaconine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
63238-68-6 (Hypaconine) Related Products
- 32152-70-8(Aconitane-8,14-diol,20-ethyl-4-(hydroxymethyl)-1,16-dimethoxy-, (1a,14a,16b)-)
- 38839-95-1(aconosine)
- 509-20-6(Aconine)
- 226697-96-7(Aconitane-1,14-diol,20-ethyl-6,8,16-trimethoxy-4-(methoxymethyl)-, (1a,6a,14a,16b)- (9CI))
- 226697-95-6(Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI))
- 113689-39-7(Aconitane-6,14-diol,20-ethyl-1,8,16-trimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI))
- 39089-30-0(Karacoline)
- 119459-58-4(Aconitane-6,8,14-triol,20-ethyl-1,16-dimethoxy-4-methyl-, (1a,6b,14a,16b)- (9CI))
- 110382-21-3(Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-)
- 163734-40-5(Aconitane-8,14,16-triol,20-ethyl-1-methoxy-4-methyl-, (1a,14a,16b)- (9CI))
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk